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CAS No.: 10521-06-9
Cat. No.: S1550345

Compound Focus: Suberic anhydride

Data Availability Status

Get Quote

The table below summarizes the available information for suberic anhydride and the type of data required

for a comprehensive comparison.

Information Status for Suberic .
. Data Found in Search Results
Category Anhydride
Basic Identification  Available Chemical structure [1] [2], CAS number (10521-06-9) [3]

Safety Data (MSDS)

Quantitative
Thermal Data

Experimental
Protocols

Partially Available

Not Available

Not Available

(2]
Hazard codes, safe handling advice [3]

Key data like melting point, decomposition temperature,
and kinetic parameters are missing [3] [2].

Methodologies for thermal analysis (e.g., TGA, DSC)
specific to suberic anhydride are not provided.

Experimental Workflow for Thermal Analysis

Should you need to establish the thermal stability data yourself, the general workflow for such a

characterization would follow the logical path outlined in the diagram below.
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Thermogravimetric Differential Scanning
Analysis (TGA) Calorimetry (DSC)
Data Analysis

Key Parameters:
- Decomposition Onset Temp.

- Melting Point
- Activation Energy (Ea)
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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